Cas no 2005068-74-4 ((9H-fluoren-9-yl)methyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate
• CAS No: 2005068-74-4
• MF: C₂₃H₂₇NO₃
• MW: 365.465386629105
• CID: 6555658
• PubChem ID: 165993959
• Update Time: 2025-07-24

(9H-fluoren-9-yl)methyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2005068-74-4
• EN300-6956746
• (9H-fluoren-9-yl)methyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C23H27NO3/c1-16(14-25)22-12-6-7-13-24(22)23(26)27-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22,25H,6-7,12-15H2,1H3
• InChI Key： FPKDMFNZPOTCPD-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCCC1C(C)CO)=O

Computed Properties

• Exact Mass: 365.19909372g/mol
• Monoisotopic Mass: 365.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.8Ų

Additional information on (9H-fluoren-9-yl)methyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 2005068-74-4)

(9H-fluoren-9-yl)methyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate, CAS No. 2005068-74-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, featuring a unique structural motif, combines a fluorene moiety with a piperidine ring, making it a promising candidate for various therapeutic applications.

The structural composition of this compound includes a rigid fluorene backbone, which enhances its stability and bioavailability, coupled with a flexible piperidine ring that allows for diverse interactions with biological targets. The presence of a hydroxypropan-2-yl side chain further contributes to its pharmacological potential by introducing hydrogen bonding capabilities and improving solubility.

In recent years, there has been growing interest in the development of novel compounds that integrate multiple pharmacophoric elements to enhance therapeutic efficacy. The combination of the fluorene and piperidine moieties in (9H-fluoren-9-yl)methyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine ring is known to interact with various neurotransmitter receptors, making it a valuable component in the development of drugs targeting central nervous system (CNS) diseases. Additionally, the fluorene moiety can serve as a photolabile group, enabling controlled release mechanisms that could be exploited in targeted drug delivery systems.

Recent studies have demonstrated the efficacy of similar fluorene-based compounds in modulating receptor activity and inhibiting disease-related pathways. For instance, derivatives of fluorene have been shown to exhibit potent activity against certain kinases and proteases, which are key targets in cancer therapy. The hydroxypropan-2-yl group in (9H-fluoren-9-yl)methyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate may further enhance its interaction with these targets by providing additional binding sites or by influencing the conformational flexibility of the molecule.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, are often employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative methodologies in drug discovery.

In addition to its therapeutic potential, (9H-fluoren-9-yl)methyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate has shown promise in preclinical studies as a tool compound for understanding drug-receptor interactions. Its well-defined structure allows researchers to systematically modify specific regions while maintaining overall pharmacological properties, facilitating structure-function relationship studies.

The compound's solubility profile is another critical factor that influences its pharmaceutical applicability. The hydroxypropan-2-yl group enhances water solubility, which is essential for oral and intravenous formulations. This characteristic makes it more amenable to formulation development compared to less soluble analogs.

Future research directions may explore the use of (9H-fluoren-9-yl)methyl 2-(1-hydroxypropan-2-y)piperidine-l-carboxylate as a lead compound for designing next-generation therapeutics. By leveraging computational modeling and high-throughput screening techniques, researchers can identify analogs with improved pharmacokinetic profiles and reduced side effects.

The integration of this compound into drug development pipelines represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a valuable asset for addressing unmet medical needs across multiple therapeutic areas.